2-Methoxyethyl 2-bromoacetate

• IUPAC Name: 2-methoxyethyl 2-bromoacetate
• InChI: InChI=1S/C5H9BrO3/c1-8-2-3-9-5(7)4-6/h2-4H2,1H3
• InChI Key: YDCHQCZKVZFJEL-UHFFFAOYSA-N
• Canonical SMILES: COCCOC(=O)CBr
• Molecular Formula: C5H9BrO3
• DSSTOX Substance ID: DTXSID60324219
• Molecular Weight: 197.03 g/mol
• CAS No.: 56521-72-3

Description

2-Methoxyethyl 2-bromoacetate is a useful research compound. Its molecular formula is C5H9BrO3 and its molecular weight is 197.03 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Use in Chromatographic Analysis : "2-Methoxyethyl 2-bromoacetate" is used in the high-performance liquid chromatographic (HPLC) analysis of bile acids. It serves as a fluorescent labeling reagent, enabling the detection and quantification of bile acids in pharmaceutical formulations and human bile samples. This technique is significant for its applications in pharmaceutical quality control and clinical diagnostics (Cavrini et al., 1993).

• Fluorogenic Labeling in HPLC : The compound is used as a fluorogenic labeling reagent in pre-column derivatization for the HPLC separation of biologically active carboxylic acids, including fatty acids and bile acids. This application is essential for the determination of these acids in pharmaceutical formulations (Gatti et al., 1992).

• Analysis of Dicarboxylic Acids : It's used for the analysis of dicarboxylic acids in pharmaceuticals and cosmetics, where it forms stable and highly fluorescent diesters that can be analyzed by reversed-phase HPLC with fluorescence detection. This application is particularly relevant in the quality control of complex pharmaceutical and cosmetic formulations (Gatti et al., 1995).

• Synthesis of α-Bromoacetals : "this compound" is involved in the efficient synthesis of α-bromoacetals, which are precursors in the synthesis of various compounds, such as α,β-unsaturated carbonyl compounds and ketene acetals. This highlights its role in facilitating the production of complex organic molecules (Aben et al., 1981).

• Synthesis of Radiolabeled Compounds : It is used in the synthesis of radiolabeled compounds, such as 1,3,5-trimethoxy[1-14C]benzene, demonstrating its utility in the field of nuclear medicine and radiopharmaceuticals (Lee et al., 1990).